Cas no 134003-03-5 ((1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one)
![(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one structure](https://www.kuujia.com/scimg/cas/134003-03-5x300.png)
134003-03-5 structure
Product Name:(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
CAS No:134003-03-5
Molecular Formula:C6H9NO
Molecular Weight:111.14176
MDL:MFCD01320867
CID:156671
PubChem ID:2734523
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Properties
Names and Identifiers
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- (1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
- (1S,4R)-2-Aza-bicyclo[2.2.1]heptan-3-one
- 2-Azabicyclo[2.2.1]heptan-3-one,(1S,4R)-
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- MDL: MFCD01320867
- InChIKey: UIVLZOWDXYXITH-UHNVWZDZSA-N
- Inchi: InChI=1S/C6H9NO/c8-6-4-1-2-5(3-4)7-6/h4-5H,1-3H2,(H,7,8)/t4-,5+/m1/s1
- SMILES: O=C1N[C@@H]2C[C@H]1CC2
Computed Properties
- Exact Mass: 111.06800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 111.068414
- Heavy Atom Count: 8
- Complexity: 133
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.2
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 29.1
Experimental Properties
- LogP: 0.61370
- PSA: 29.10000
- Refractive Index: 1.4729 (estimate)
- Boiling Point: 208.27°C (rough estimate)
- Melting Point: 76.2 °C
- Flash Point: 160.9°C
- Color/Form: Not available
- Solubility: Not available
- Density: 1.0656 (rough estimate)
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P009B9C-100mg |
(1S,4R)-2-AZABICYCLO[2.2.1]HEPTAN-3-ONE |
134003-03-5 | 95% | 100mg |
$211.00 | ||
A2B Chem LLC | AE33696-100mg |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | 95% | 100mg |
$183.00 | ||
abcr | AB504738-250 mg |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; . |
134003-03-5 | 250mg |
€553.00 | 2023-06-15 | ||
Ambeed | A688034-5g |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | 98% | 5g |
$639.0 | ||
Chemenu | CM494497-1g |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | 98% | 1g |
$205 | 2023-01-19 | |
Enamine | EN300-251848-1.0g |
(1S,4R)-2-azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | 1.0g |
$920.0 | |||
eNovation Chemicals LLC | Y1242549-250mg |
(1S,4R)-2-AZABICYCLO[2.2.1]HEPTAN-3-ONE |
134003-03-5 | 95% | 250mg |
$185 | 2024-06-07 | |
Key Organics Ltd | AS-42674-250MG |
(1s,4r)-2-azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | >95% | 0.25g |
£429.00 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4041-1G |
(1S,4R)-2-azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | 95% | 1g |
¥ 330.00 |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Related Literature
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Simon N. Smith,Cristina Trujillo,Stephen J. Connon Org. Biomol. Chem. 2022 20 6384
Recommended suppliers
Amadis Chemical Company Limited
(CAS:134003-03-5)(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one

Purity:99%
Quantity:5g
Price($):575.0